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Compound of Interest

Compound Name: Decanoyl chloride

Cat. No.: B1670087

Essential Safety and Handling Guide for Decanoyl
Chloride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling reactive chemicals like Decanoyl chloride. This
guide provides immediate, essential safety protocols, operational procedures, and disposal
plans to minimize risks and ensure compliance with safety standards.

Chemical Identifier:

 Name: Decanoyl chloride

e Synonyms: Capric acid chloride, Caprinoyl Chloride
e CAS Number: 112-13-0

Primary Hazards: Decanoyl chloride is a corrosive substance that causes severe skin burns
and eye damage.[1][2][3][4] It may also be corrosive to metals.[1] Ingestion is harmful, and
inhalation of its vapors can cause respiratory tract irritation. It is crucial to handle this chemical
with appropriate personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Decanoyl chloride.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield (minimum 8-inch).
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.

To protect against splashes
and vapors that can cause

severe eye damage.

Hand Protection

Protective gloves (e.g., PVC,
Neoprene, or Nitrile rubber).
Gloves must be inspected

before use.

To prevent skin contact which

can result in severe burns.

Body Protection

A complete suit protecting
against chemicals, a PVC

apron, or a lab coat.

To protect the body from
accidental splashes and

contact.

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or if irritation is experienced.

To prevent inhalation of
corrosive vapors that can

damage the respiratory tract.

Operational Plan for Handling Decanoyl Chloride

A systematic approach is critical for the safe handling of Decanoyl chloride. The following

step-by-step protocol outlines the procedure from preparation to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.

o Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials.

e Incompatible materials include water, strong bases, alcohols, amines, and oxidizing agents.
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2. Handling Procedure:

o Wear all the requisite PPE as detailed in the table above.

e Avoid direct contact with skin, eyes, and clothing.

e Do not inhale vapors or mists.

 When not in use, keep containers securely sealed.

o After handling, wash hands and other exposed areas thoroughly with mild soap and water.
3. Spill Response:

 In case of a spill, evacuate the area immediately.

» For minor spills, absorb with an inert material such as sand, earth, or vermiculite.
e Collect the absorbed material into a suitable, labeled container for disposal.

e Do not allow the spilled chemical to enter drains or waterways.

o For major spills, contact emergency services.

Disposal Plan

Proper disposal of Decanoyl chloride and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: Decanoyl chloride is classified as a corrosive hazardous waste.

o Disposal Method: Dispose of surplus and non-recyclable solutions through a licensed
disposal company. Do not dispose of it in the sewer system.

o Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with local, state, and federal regulations.

Emergency First Aid Procedures
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Immediate action is vital in the event of exposure.

« Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention immediately.

« Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.

Below is a diagram illustrating the safe handling workflow for Decanoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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